2-[1-(2-Fluoro-4-methoxybenzoyl)piperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(2-fluoro-4-methoxybenzoyl)piperidin-2-yl]acetic acid
• InChI: InChI=1S/C15H18FNO4/c1-21-11-5-6-12(13(16)9-11)15(20)17-7-3-2-4-10(17)8-14(18)19/h5-6,9-10H,2-4,7-8H2,1H3,(H,18,19)
• InChI Key: DCBFUALEKIFFIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCCCC2CC(=O)O)F
• Molecular Formula: C15H18FNO4
• Molecular Weight: 295.31 g/mol

Description

2-[1-(2-Fluoro-4-methoxybenzoyl)piperidin-2-yl]acetic acid is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as FMPA and has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of FMPA is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it prevents the reuptake of dopamine into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels can lead to an increase in dopamine signaling, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
FMPA has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce hyperactivity. It has also been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. These effects suggest that FMPA may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of FMPA is that it is relatively easy to synthesize and purify. It also has a high affinity for the dopamine transporter, which makes it a potential candidate for the development of drugs for the treatment of neurological disorders. However, one limitation of FMPA is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on the brain and body.

Future Directions

There are several future directions for the study of FMPA. One direction is to further investigate its mechanism of action and its effects on the brain and body. Another direction is to explore its potential applications in the treatment of neurological disorders such as Parkinson's disease and ADHD. Additionally, FMPA could be used as a tool for studying the dopamine transporter and its role in dopamine signaling. Overall, the study of FMPA has the potential to lead to the development of new drugs for the treatment of neurological disorders and to further our understanding of dopamine signaling in the brain.

Synthesis Methods

The synthesis of FMPA involves the reaction of 2-fluoro-4-methoxybenzoyl chloride with piperidine in the presence of acetic acid. The resulting product is then purified using column chromatography. The yield of this synthesis method is typically around 60%.

Scientific Research Applications

FMPA has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have an affinity for the dopamine transporter, which makes it a potential candidate for the development of drugs for the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).